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Compound of Interest

Compound Name: 4-lodobenzoic acid

Cat. No.: B057085

An In-depth Technical Guide to 4-lodobenzoic Acid

For researchers, scientists, and drug development professionals, 4-iodobenzoic acid is a
versatile building block in organic synthesis and medicinal chemistry. This white to pinkish
powder serves as a crucial intermediate in the creation of a wide array of molecules, including
pharmaceuticals and materials for specialized applications.[1] Its utility stems from the
presence of both a carboxylic acid group and an iodine atom on the benzene ring, allowing for
a variety of chemical transformations.

Core Properties and Formula

4-lodobenzoic acid, also known as p-iodobenzoic acid, possesses a well-defined set of
physicochemical properties that are critical for its application in experimental settings.[2] The
compound's molecular formula and weight are fundamental parameters for stoichiometric
calculations in chemical reactions.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b057085?utm_src=pdf-interest
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://www.chemimpex.com/products/04894
https://www.benchchem.com/product/b057085?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=619-58-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value

Molecular Formula C7Hs102[1][2][3]

Linear Formula ICeH4CO2H

Molecular Weight 248.02 g/mol [1][3]

CAS Number 619-58-9[1][2]

Melting Point 269-277 °C[1]
Appearance White to pinkish powder[1]

Applications in Research and Drug Development

The unique structure of 4-iodobenzoic acid makes it a valuable reagent in the synthesis of
novel compounds with potential therapeutic applications. It is frequently employed in the
development of anti-inflammatory and anti-cancer agents.[1] Furthermore, it serves as a key
component in the synthesis of PTP1B inhibitors and antifungal agents.[3]

A generalized workflow for the utilization of 4-iodobenzoic acid in the initial stages of drug
discovery can be visualized as follows:
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Caption: A logical workflow for the use of 4-lodobenzoic acid in drug discovery.
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Experimental Protocols

While specific experimental protocols are highly dependent on the target molecule, a general
methodology for a Suzuki coupling reaction, a common application for 4-iodobenzoic acid, is
outlined below. This protocol is illustrative and would require optimization for a specific reaction.

lllustrative Suzuki Coupling Protocol:

o Reaction Setup: In a clean, dry flask, combine 4-iodobenzoic acid (1 equivalent), a boronic
acid derivative (1.2 equivalents), and a palladium catalyst such as Pd(PPhs)4 (0.05
equivalents).

e Solvent and Base: Add a suitable solvent, such as a mixture of toluene and water, and a
base, typically sodium carbonate (2 equivalents).

e Reaction Conditions: Heat the mixture to reflux (approximately 80-100 °C) under an inert
atmosphere (e.g., nitrogen or argon) for a specified period, typically ranging from 2 to 24
hours.

e Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as
thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

e Workup: Upon completion, cool the reaction mixture to room temperature. Extract the
agueous layer with an organic solvent like ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product is then purified, commonly by
column chromatography, to yield the desired coupled product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemimpex.com/products/04894
https://webbook.nist.gov/cgi/cbook.cgi?ID=619-58-9
https://www.pharmaffiliates.com/en/619-58-9-4-iodobenzoic-acid-pa270024063.html
https://www.benchchem.com/product/b057085#4-iodobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b057085#4-iodobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b057085#4-iodobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b057085#4-iodobenzoic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

